2,4,5-trimethyl-6-{[1-(pyrimidin-2-yl)piperidin-4-yl]methoxy}pyrimidine

Specification

• CAS No.: 2640897-01-2
• Molecular Formula: C17H23N5O
• Molecular Weight: 313.4 g/mol
• IUPAC Name: 2,4,5-trimethyl-6-[(1-pyrimidin-2-ylpiperidin-4-yl)methoxy]pyrimidine
• Standard InChI: InChI=1S/C17H23N5O/c1-12-13(2)20-14(3)21-16(12)23-11-15-5-9-22(10-6-15)17-18-7-4-8-19-17/h4,7-8,15H,5-6,9-11H2,1-3H3
• Standard InChI Key: KYDIAGHDHIWNPW-UHFFFAOYSA-N
• SMILES: CC1=C(N=C(N=C1OCC2CCN(CC2)C3=NC=CC=N3)C)C
• Canonical SMILES: CC1=C(N=C(N=C1OCC2CCN(CC2)C3=NC=CC=N3)C)C

Introduction

2,4,5-Trimethyl-6-{[1-(pyrimidin-2-yl)piperidin-4-yl]methoxy}pyrimidine is a complex organic compound featuring a pyrimidine core with multiple methyl groups and a methoxy linkage to a piperidine moiety. Its molecular formula is C17H23N5O, and it has a molecular weight of approximately 313.4 g/mol. This compound's unique structural features, including the arrangement of methyl groups and the methoxy linkage, potentially confer distinct pharmacological properties.

Synthesis and Chemical Reactivity

The synthesis of 2,4,5-trimethyl-6-{[1-(pyrimidin-2-yl)piperidin-4-yl]methoxy}pyrimidine involves multiple steps, each requiring precise control of reaction conditions to ensure high yields and purity. The compound's reactivity can be attributed to the presence of functional groups such as the methoxy and piperidine moieties, which can participate in various chemical reactions to modify the compound or synthesize analogs.

Biological Activity and Potential Applications

While specific biological activities of 2,4,5-trimethyl-6-{[1-(pyrimidin-2-yl)piperidin-4-yl]methoxy}pyrimidine are not well-documented, compounds with similar structural features, such as pyrimidine derivatives, have shown a range of biological activities. These include anticancer, antimicrobial, and antiviral properties. Further research is needed to elucidate the full potential of this compound in medicinal chemistry.

Comparison with Similar Compounds

The uniqueness of 2,4,5-trimethyl-6-{[1-(pyrimidin-2-yl)piperidin-4-yl]methoxy}pyrimidine lies in its specific arrangement of methyl groups and the methoxy linkage to a piperidine ring. A comparison with similar compounds highlights its distinct structural features:

Compound Name	Structural Features	Biological Activity
2-Methyl-4-(4-methylphenoxy)-6-(piperidin-1-YL)pyrimidin-5-amine	Methylphenoxy group	Anticancer
2,6-Dichloro-4,8-di(piperidin-1-YL)pyrimido[5,4-d]pyrimidine	Chlorinated pyrimidine	Antimicrobial
2-{4-[5-Chloro-6-Methyl-2-(Pyridin-2-Yl)pyrimidin-4-Yl]piperazin-1-Yl}ethanol	Chlorinated piperazine	CNS activity